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Compound of Interest

Compound Name: BD-1047
CAS No.: 138356-20-4
Cat. No.: B1210693
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of BD-
1047, a selective sigma-1 (ol) receptor antagonist, in cell culture experiments. The information
is intended to assist researchers in pharmacology, neuroscience, and drug development in
utilizing this compound for in vitro studies.

Introduction

BD-1047 is a potent and selective antagonist of the sigma-1 receptor, a unique intracellular
chaperone protein located at the mitochondria-associated endoplasmic reticulum membrane.[1]
By inhibiting the sigma-1 receptor, BD-1047 allows for the investigation of its role in various
cellular processes, including calcium signaling, ion channel modulation, and cell survival.[2] Its
utility has been demonstrated in various research areas, including neuroscience, oncology, and
ophthalmology.[3][4][5]

Chemical Properties and Storage
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A summary of the key chemical properties of BD-1047 dihydrobromide is provided in the table

below.

Property

Value

Citations

Molecular Formula

C13H20CI2N2 - 2HBr

[4]

Molecular Weight 437.04 g/mol [4]

Appearance White to off-white powder [4]
Soluble in Water (up to 100

Solubility mM) and DMSO (up to 100 [5]

mM)

Storage Conditions

Store at +4°C, desiccated. For
long-term storage, -20°C is

recommended.

[6]

Stability

Stock solutions are stable for
up to 1 month at -20°C or 6
months at -80°C. Avoid

repeated freeze-thaw cycles.

[6]

Preparation of BD-1047 Stock Solution

This protocol outlines the steps for preparing a high-concentration stock solution of BD-1047

that can be further diluted to working concentrations for cell culture experiments.

Materials:

Protocol:

BD-1047 dihydrobromide powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipette and sterile tips
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Determine the Desired Stock Concentration: A common stock concentration is 10 mM.

Calculate the Required Mass: Use the following formula to calculate the mass of BD-1047
needed: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol ) Example for a 10 mM stock in 1 mL: Mass (mg) = 10 mM x 1 mL x 437.04 g/mol /
1000 = 4.37 mg

Weigh the Compound: Carefully weigh the calculated amount of BD-1047 powder in a sterile
microcentrifuge tube.

Dissolve in Solvent: Add the appropriate volume of DMSO to the tube. For a 10 mM stock,
add 1 mL of DMSO to 4.37 mg of BD-1047.

Ensure Complete Dissolution: Vortex the solution gently until the powder is completely
dissolved. If necessary, brief sonication can be used to aid dissolution.[6]

Sterilization (Optional but Recommended): While DMSO at high concentrations is generally
sterile, the stock solution can be filter-sterilized using a 0.22 um syringe filter if desired.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months).[6]
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(Start: Prepare BD-1047 Stock SolutiorD

(Weigh BD-1047 POWdeD

Gdd DMSO to desired concentration (e.g., 10 mMD

'

Vortex/Sonicate to dissolve

'

Filter-sterilize (0.22 um filter)

Aliguot into single-use tubes
(Store at -20°C or -80°C)
(End: Stock Solution Ready)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1210693/docs#application-notes-and-protocols-for-
bd-1047-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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